2-[2-(5,7-difluoro-3,4-dihydro-2H-quinoline-1-carbonyl)phenoxy]acetamide

• IUPAC Name: 2-[2-(5,7-difluoro-3,4-dihydro-2H-quinoline-1-carbonyl)phenoxy]acetamide
• InChI: InChI=1S/C18H16F2N2O3/c19-11-8-14(20)12-5-3-7-22(15(12)9-11)18(24)13-4-1-2-6-16(13)25-10-17(21)23/h1-2,4,6,8-9H,3,5,7,10H2,(H2,21,23)
• InChI Key: MUHFJQCIJSEWLT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2F)F)N(C1)C(=O)C3=CC=CC=C3OCC(=O)N
• Molecular Formula: C18H16F2N2O3
• Molecular Weight: 346.3 g/mol

Description

2-[2-(5,7-difluoro-3,4-dihydro-2H-quinoline-1-carbonyl)phenoxy]acetamide is a chemical compound that has gained significant attention in recent years due to its potential scientific research applications. This compound has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 2-[2-(5,7-difluoro-3,4-dihydro-2H-quinoline-1-carbonyl)phenoxy]acetamide involves the inhibition of cell proliferation and induction of apoptosis in cancer cells. It achieves this by targeting and inhibiting specific enzymes and signaling pathways involved in cancer cell growth and survival.
Biochemical and Physiological Effects
2-[2-(5,7-difluoro-3,4-dihydro-2H-quinoline-1-carbonyl)phenoxy]acetamide has been shown to have various biochemical and physiological effects. It has been found to induce DNA damage, inhibit cell cycle progression, and decrease the expression of specific proteins involved in cancer cell growth and survival.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[2-(5,7-difluoro-3,4-dihydro-2H-quinoline-1-carbonyl)phenoxy]acetamide in lab experiments is its ability to selectively target cancer cells while sparing normal cells. This makes it a potential candidate for cancer treatment with fewer side effects. However, one of the limitations of using this compound is its low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 2-[2-(5,7-difluoro-3,4-dihydro-2H-quinoline-1-carbonyl)phenoxy]acetamide. One direction is to further investigate its mechanism of action and identify specific targets that it interacts with in cancer cells. Another direction is to explore its potential use in combination with other anticancer agents to enhance its efficacy. Additionally, research can be done to improve its solubility and bioavailability for better clinical use.
In conclusion, 2-[2-(5,7-difluoro-3,4-dihydro-2H-quinoline-1-carbonyl)phenoxy]acetamide is a promising compound with potential scientific research applications, particularly in the field of cancer research. Its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions make it an interesting topic for further study.

Synthesis Methods

The synthesis method of 2-[2-(5,7-difluoro-3,4-dihydro-2H-quinoline-1-carbonyl)phenoxy]acetamide involves the reaction of 5,7-difluoro-3,4-dihydro-2H-quinolin-1-one with 2-(2-bromoacetyl)phenol in the presence of a base such as potassium carbonate. The resulting product is then treated with N,N-dimethylacetamide dimethyl acetal to form 2-[2-(5,7-difluoro-3,4-dihydro-2H-quinoline-1-carbonyl)phenoxy]acetamide.

Scientific Research Applications

2-[2-(5,7-difluoro-3,4-dihydro-2H-quinoline-1-carbonyl)phenoxy]acetamide has been studied for its potential scientific research applications, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research.